Cas no 1803606-00-9 (2-(propan-2-yl)pyrrolidine-3-carboxylic acid hydrochloride)
2-(propan-2-yl)pyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(propan-2-yl)pyrrolidine-3-carboxylic Acid hydrochloride
- 2-(propan-2-yl)pyrrolidine-3-carboxylic acid hydrochloride
-
- MDL: MFCD28397679
2-(propan-2-yl)pyrrolidine-3-carboxylic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N756900-10mg |
2-(propan-2-yl)pyrrolidine-3-carboxylic Acid hydrochloride |
1803606-00-9 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N756900-50mg |
2-(propan-2-yl)pyrrolidine-3-carboxylic Acid hydrochloride |
1803606-00-9 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N756900-100mg |
2-(propan-2-yl)pyrrolidine-3-carboxylic Acid hydrochloride |
1803606-00-9 | 100mg |
$ 295.00 | 2022-06-03 | ||
| Chemenu | CM408143-1g |
2-(propan-2-yl)pyrrolidine-3-carboxylic Acid hydrochloride |
1803606-00-9 | 95%+ | 1g |
$926 | 2023-03-26 | |
| Enamine | EN300-209620-0.05g |
2-(propan-2-yl)pyrrolidine-3-carboxylic acid hydrochloride |
1803606-00-9 | 95% | 0.05g |
$179.0 | 2023-09-16 | |
| Enamine | EN300-209620-0.1g |
2-(propan-2-yl)pyrrolidine-3-carboxylic acid hydrochloride |
1803606-00-9 | 95% | 0.1g |
$268.0 | 2023-09-16 | |
| Enamine | EN300-209620-0.25g |
2-(propan-2-yl)pyrrolidine-3-carboxylic acid hydrochloride |
1803606-00-9 | 95% | 0.25g |
$383.0 | 2023-09-16 | |
| Enamine | EN300-209620-0.5g |
2-(propan-2-yl)pyrrolidine-3-carboxylic acid hydrochloride |
1803606-00-9 | 95% | 0.5g |
$601.0 | 2023-09-16 | |
| Enamine | EN300-209620-1.0g |
2-(propan-2-yl)pyrrolidine-3-carboxylic acid hydrochloride |
1803606-00-9 | 95% | 1g |
$770.0 | 2023-05-31 | |
| Enamine | EN300-209620-2.5g |
2-(propan-2-yl)pyrrolidine-3-carboxylic acid hydrochloride |
1803606-00-9 | 95% | 2.5g |
$1509.0 | 2023-09-16 |
2-(propan-2-yl)pyrrolidine-3-carboxylic acid hydrochloride Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 2-(propan-2-yl)pyrrolidine-3-carboxylic acid hydrochloride
Recent Advances in the Study of 2-(propan-2-yl)pyrrolidine-3-carboxylic acid hydrochloride (CAS: 1803606-00-9)
The compound 2-(propan-2-yl)pyrrolidine-3-carboxylic acid hydrochloride (CAS: 1803606-00-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidine backbone and carboxylic acid functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.
One of the key areas of interest is the compound's role as a chiral intermediate in the synthesis of pharmaceutical agents. Researchers have developed novel synthetic routes to produce 2-(propan-2-yl)pyrrolidine-3-carboxylic acid hydrochloride with high enantiomeric purity, which is crucial for its application in drug development. The hydrochloride salt form enhances the compound's solubility and stability, making it more suitable for formulation studies.
In terms of pharmacological activity, preliminary studies suggest that this compound may exhibit modulatory effects on certain neurotransmitter systems. Its structural similarity to proline derivatives has led to investigations into its potential as a neuromodulator or as a scaffold for designing central nervous system (CNS)-targeted drugs. Recent in vitro studies have demonstrated its ability to interact with specific receptor subtypes, though further in vivo validation is required.
The compound's physicochemical properties have also been extensively characterized in recent research. Studies have reported on its pKa values, partition coefficients, and crystalline structure, providing valuable data for formulation scientists. These properties are particularly important for understanding the compound's bioavailability and potential for drug delivery applications.
Recent patent literature indicates growing commercial interest in 2-(propan-2-yl)pyrrolidine-3-carboxylic acid hydrochloride, with several pharmaceutical companies filing applications related to its use in various therapeutic areas. The compound's versatility as a building block for drug discovery is evidenced by its incorporation into several lead compounds currently in preclinical development.
Future research directions are likely to focus on expanding the therapeutic applications of this compound, optimizing its synthetic pathways for large-scale production, and exploring its potential in combination therapies. The unique structural features of 2-(propan-2-yl)pyrrolidine-3-carboxylic acid hydrochloride continue to make it a valuable subject of study in medicinal chemistry and drug development.
1803606-00-9 (2-(propan-2-yl)pyrrolidine-3-carboxylic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)